Cas no 1470-42-4 (1H-Indene-1,3(2H)-dione,2-(2-chlorophenyl)-)

• Product Name: 1H-Indene-1,3(2H)-dione,2-(2-chlorophenyl)-
• CAS No: 1470-42-4
• MF: C₁₅H₉ClO₂
• MW: 256.68376326561
• CID: 208200
• PubChem ID: 237823
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione,2-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione,2-(2-chlorophenyl)-
• 2-(2-chlorophenyl)indene-1,3-dione
• 2-(2-Chlorophenyl)-1,3-indandion
• 2-(2-chlorophenyl)-1,3-indandione
• 2-(2-chlorophenyl)-1h-indene-1,3(2h)-dione
• 2-(2-chlorophenyl)indan-1,3-dione
• 2-(2-Chlor-phenyl)-1,3-indandion
• 2-(2-Chlor-phenyl)-indan-1,3-dion
• 2-(2-Chlor-phenyl)-indandion-(1,3)
• 2-< 2-Chlor-phenyl> -indandion-(1,3)
• AC1L5ZMN
• AC1Q3PDT
• AR-1C6642
• CHEMBL41819
• CTK4C5234
• NSC41695
• NSC 41695
• DTXSID40285410
• NSC-41695
• 1470-42-4
• SY347839
• SCHEMBL11811509
• AKOS003398346

• Inchi： 1S/C15H9ClO2/c16-12-8-4-3-7-11(12)13-14(17)9-5-1-2-6-10(9)15(13)18/h1-8,13H
• InChI Key： BGCWFRRSXPXEEQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 256.02917
• Monoisotopic Mass: 256.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 418.6°Cat760mmHg
• Flash Point: 176.8°C
• Refractive Index: 1.644
• PSA: 34.14
• LogP: 3.50280